N-(4-bromo-2-fluorophenyl)-N'-methylthiourea

• IUPAC Name: 1-(4-bromo-2-fluorophenyl)-3-methylthiourea
• InChI: InChI=1S/C8H8BrFN2S/c1-11-8(13)12-7-3-2-5(9)4-6(7)10/h2-4H,1H3,(H2,11,12,13)
• InChI Key: QLWSXTKMZSZXQN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NC1=C(C=C(C=C1)Br)F
• Molecular Formula: C8H8BrFN2S
• Molecular Weight: 263.13 g/mol

Description

N-(4-bromo-2-fluorophenyl)-N'-methylthiourea, also known as BFTU, is a chemical compound that has been widely used in scientific research due to its various biochemical and physiological effects. BFTU is a thiourea derivative that can be synthesized using different methods.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-fluorophenyl)-N'-methylthiourea as a protein kinase inhibitor involves the binding of this compound to the ATP-binding site of the kinase, thereby preventing the phosphorylation of downstream substrates. The mechanism of action of this compound as a fluorescent probe for imaging intracellular zinc ions involves the binding of this compound to zinc ions, resulting in a change in fluorescence intensity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound has also been shown to modulate the activity of ion channels such as the TRPM7 channel, which plays important roles in cellular processes such as cell migration and invasion. This compound has also been shown to modulate the activity of enzymes such as the matrix metalloproteinases, which are involved in various cellular processes such as tissue remodeling and wound healing.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromo-2-fluorophenyl)-N'-methylthiourea in lab experiments is its relatively low cost compared to other protein kinase inhibitors. Another advantage is its ability to inhibit multiple protein kinases, thereby allowing for the study of multiple cellular processes using a single compound. One limitation of using this compound in lab experiments is its relatively low potency compared to other protein kinase inhibitors. Another limitation is its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of N-(4-bromo-2-fluorophenyl)-N'-methylthiourea in scientific research. One direction is the development of more potent this compound analogs that can selectively inhibit specific protein kinases. Another direction is the use of this compound as a tool for studying the role of zinc ions in cellular processes such as neurodegeneration and immune response. Another direction is the use of this compound as a tool for studying the role of ion channels such as the TRPM7 channel in cellular processes such as cancer metastasis and cardiovascular disease.

Synthesis Methods

N-(4-bromo-2-fluorophenyl)-N'-methylthiourea can be synthesized using different methods, including the reaction of 4-bromo-2-fluoroaniline with thiourea in the presence of a catalyst such as copper(II) sulfate pentahydrate. The reaction can be carried out in a solvent such as water or ethanol at a temperature of around 50-60°C for several hours. The resulting product can be purified using techniques such as recrystallization or column chromatography.

Scientific Research Applications

N-(4-bromo-2-fluorophenyl)-N'-methylthiourea has been used in various scientific research applications, including as a protein kinase inhibitor and as a fluorescent probe for imaging intracellular zinc ions. This compound has been shown to inhibit protein kinases such as c-Src and Fyn, which are involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. This compound has also been used as a fluorescent probe for imaging intracellular zinc ions, which play important roles in cellular processes such as gene expression, signal transduction, and apoptosis.